Cas no 1805622-17-6 (2-Amino-3-bromo-6-(trifluoromethoxy)benzoic acid)

• Product Name: 2-Amino-3-bromo-6-(trifluoromethoxy)benzoic acid
• CAS No: 1805622-17-6
• MF: C₈H₅BrF₃NO₃
• MW: 300.029412031174
• CID: 4986392
• Update Time: 2025-05-27

2-Amino-3-bromo-6-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-bromo-6-(trifluoromethoxy)benzoic acid

• Inchi： 1S/C8H5BrF3NO3/c9-3-1-2-4(16-8(10,11)12)5(6(3)13)7(14)15/h1-2H,13H2,(H,14,15)
• InChI Key： BWAVBMUHXRZOPR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)O)C=1N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 3.2
• Topological Polar Surface Area: 72.6

Additional information on 2-Amino-3-bromo-6-(trifluoromethoxy)benzoic acid

Comprehensive Overview of 2-Amino-3-bromo-6-(trifluoromethoxy)benzoic acid (CAS No. 1805622-17-6)

2-Amino-3-bromo-6-(trifluoromethoxy)benzoic acid (CAS No. 1805622-17-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a benzoic acid backbone substituted with an amino group, a bromine atom, and a trifluoromethoxy group, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds and brominated aromatic derivatives in modern therapeutics.

The compound’s molecular formula, C₈H₅BrF₃NO₃, highlights its complexity and relevance in medicinal chemistry. The presence of the trifluoromethoxy group enhances its lipophilicity, which is crucial for improving membrane permeability in bioactive molecules. Meanwhile, the bromo substituent offers a reactive site for further functionalization, enabling the synthesis of diverse derivatives. These characteristics align with current trends in small-molecule drug development, where researchers prioritize compounds with tunable pharmacokinetic properties.

In recent years, the scientific community has explored the role of 2-Amino-3-bromo-6-(trifluoromethoxy)benzoic acid in targeting enzymes and receptors associated with inflammatory diseases and metabolic disorders. Its structural motifs are frequently discussed in forums and publications focusing on structure-activity relationships (SAR) and rational drug design. This aligns with frequent search queries such as “fluorinated benzoic acid applications” and “brominated heterocycles in drug discovery,” reflecting growing interest in halogenated building blocks.

From a synthetic perspective, the compound’s crystallinity and solubility profile make it suitable for high-throughput screening and combinatorial chemistry. Laboratories often employ it as a precursor for peptide mimetics or kinase inhibitors, addressing the demand for novel scaffolds in oncology and immunology research. Its stability under various pH conditions further broadens its utility in formulation studies, a topic frequently searched by pharmaceutical professionals.

Environmental and regulatory considerations also play a role in the compound’s adoption. Unlike some halogenated analogs, 2-Amino-3-bromo-6-(trifluoromethoxy)benzoic acid is designed to minimize ecological impact, aligning with the industry’s shift toward green chemistry principles. This aspect resonates with queries like “sustainable halogenated intermediates” and “eco-friendly synthetic routes,” highlighting its compatibility with modern ESG (Environmental, Social, and Governance) standards.

In summary, 2-Amino-3-bromo-6-(trifluoromethoxy)benzoic acid (CAS No. 1805622-17-6) represents a cutting-edge tool for researchers navigating the intersection of fluorine chemistry and drug development. Its multifaceted applications, coupled with its alignment with trending topics like personalized medicine and green synthesis, ensure its continued relevance in both academic and industrial settings. As innovation accelerates, this compound is poised to remain a cornerstone in the quest for next-generation therapeutics.